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For Researchers, Scientists, and Drug Development Professionals

The quest for enhanced agricultural productivity while ensuring environmental sustainability

has led to the development of various enhanced-efficiency fertilizers. Among these,

methylenediurea (MDU), a slow-release nitrogen fertilizer, has garnered attention for its

potential to synchronize nitrogen availability with crop demand. This guide provides an

objective comparison of the long-term effects of methylenediurea application on crop yield

against other nitrogen fertilizer alternatives, supported by available experimental data.

Comparative Analysis of Crop Yield
Long-term studies directly comparing methylenediurea with conventional nitrogen sources like

urea across a variety of food crops are limited. However, research on urea-formaldehyde (UF)

fertilizers, of which methylenediurea is a key component, and other controlled-release

nitrogen fertilizers (CRNFs) provide valuable insights. The consensus from available short-term

and medium-term studies suggests that MDU and other CRNFs can maintain or even increase

crop yields compared to conventional urea, often at reduced application rates. This is attributed

to improved nitrogen use efficiency (NUE) and reduced nitrogen loss through leaching and

volatilization.

Below is a summary of findings from various studies on different crops.
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Table 1: Comparison of Crop Yields with
Methylenediurea (or related CRNFs) vs. Conventional
Urea
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Crop Study Duration
Fertilizer
Treatments

Key Findings on
Crop Yield

Maize (Zea mays) 2 years

- Conventional Urea

(U) - Slow-Release N

Fertilizer (S) - Blend of

Slow-Release and

Urea (SU) (at 90, 120,

180, 240 kg N/ha)

The blend of slow-

release fertilizer and

urea (SU) at the

highest N rate (240

kg/ha ) achieved the

maximum maize yield,

which was

significantly higher

than urea alone.[1]

Maize (Zea mays) 2 years

- Common Fertilizer

(CF) at 405 kg N/ha -

Slow-Release

Fertilizer (SF) at rates

from 225 to 405 kg

N/ha

The highest grain

yields were achieved

with the slow-release

fertilizer at 360 kg

N/ha, which was

comparable to the

yield from 405 kg N/ha

of the same SF. The

average grain yield for

SF at 405 kg N/ha

was 5.2% higher than

CF at the same rate.

[2]

Wheat (Triticum

aestivum)
3 years

- Urea without coating

- Compound fertilizer

without coating -

Fertilizers with

biodegradable

coatings (linseed or

hemp oil) (at 135 and

180 kg N/ha)

In the first year,

coated fertilizers

significantly increased

yield by up to 11 t/ha

compared to uncoated

fertilizers. The effect

diminished in

subsequent years.[3]

Potatoes (Solanum

tuberosum)

2 years - Ammonium sulfate

(soluble N) - Urea-

formaldehyde (UF) at

Treatments with 180

kg N/ha as soluble

nitrogen and 180 kg
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various rates (108,

144, 180 kg N/ha)

N/ha as urea-

formaldehyde

exhibited the highest

total tuber yield.[4]

Turfgrass (Poa

pratensis)
2.5 years

- Fast-release N

source (10-6-4) -

Controlled-release N

source (23-7-7 with

42% Methylene Urea)

The color of turf

treated with

methylene urea was

comparable to that

treated with a fast-

release source in

most observations.

Methylene urea

significantly reduced

the total fresh weight

of clippings compared

to urea.

Long-Term Effects on Soil Health
Beyond crop yield, the long-term application of nitrogen fertilizers has significant impacts on

soil health. A 12-year field experiment comparing a one-time application of a controlled-release

nitrogen fertilizer (CRNF) with the split application of common urea in a maize cropping system

revealed notable differences.

Table 2: Long-Term (12-Year) Effects of CRNF vs. Urea
on Soil Properties
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Soil Parameter
Conventional Urea
(Optimal Rate)

Controlled-Release
N Fertilizer (CRNF)

Key Observations

Alkaline Hydrolysis N Baseline

Increased by 14.10%

(tasseling) and 9.45%

(filling)

CRNF maintained a

higher level of

available nitrogen in

the soil during critical

growth stages.

Bacterial Diversity Baseline
Increased by 2.09–

2.35%

The sustained and

stable nitrogen supply

from CRNF promoted

higher bacterial

diversity.

Bacterial Community

Structure

Marked changes

between growth

stages

More resilient and

stable structure

Long-term CRNF

application led to a

more stable microbial

community, which is

conducive to robust

nitrogen cycling

functions.

Nitrogen Cycling

Functions

Fluctuations in nitrate

reductase and

predicted N-cycling

genes

Stable N-cycling

functions

CRNF application

helps in maintaining

stable nitrogen cycling

in the soil.

These findings suggest that the long-term application of controlled-release fertilizers like

methylenediurea can lead to a more stable soil microbial environment and more consistent

nitrogen availability compared to conventional urea.

Experimental Protocols
To ensure the reliability and comparability of data from fertilizer trials, standardized

experimental protocols are essential. The following outlines a typical methodology for a long-

term field experiment comparing different nitrogen fertilizers.
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1. Experimental Design:

Layout: A randomized complete block design (RCBD) is commonly used to account for field

variability.

Treatments: Include a control (no nitrogen), conventional fertilizer (e.g., urea) at different

rates (e.g., farmer's practice, optimal rate), and the experimental fertilizer (e.g.,

methylenediurea) at various rates (including reduced rates to test for improved efficiency).

Replication: Each treatment should be replicated at least three to four times to allow for

robust statistical analysis.

2. Plot Management:

Plot Size: Plots should be large enough to minimize edge effects and accommodate all

necessary measurements and harvesting. A typical size might be 5m x 6m.

Fertilizer Application: The timing and method of application should be consistent for each

treatment type. For instance, conventional urea might be applied in splits, while

methylenediurea is applied once at the beginning of the season.

Agronomic Practices: All other farming practices, such as irrigation, pest control, and weed

management, should be uniform across all plots.

3. Data Collection and Analysis:

Crop Yield: At maturity, a designated area from the center of each plot is harvested to

determine grain yield and biomass.

Soil Sampling: Soil samples are collected at different growth stages and depths to analyze

for various parameters, including soil nitrogen content, pH, organic matter, and microbial

populations.

Plant Tissue Analysis: Plant samples can be analyzed for nitrogen content to determine

nitrogen uptake and use efficiency.
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Statistical Analysis: The collected data is subjected to analysis of variance (ANOVA) to

determine the statistical significance of differences between treatments.

Nitrogen Uptake and Signaling Pathway
The efficacy of any nitrogen fertilizer is ultimately determined by the plant's ability to take up

and assimilate the nitrogen. Plants primarily absorb nitrogen from the soil in the form of nitrate

(NO₃⁻) and ammonium (NH₄⁺). Methylenediurea slowly breaks down in the soil through

microbial activity, releasing ammonium and subsequently nitrate. These ions are then taken up

by transporters in the root cells. Inside the plant, a series of enzymatic reactions convert these

inorganic forms of nitrogen into amino acids, the building blocks of proteins.
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Caption: Nitrogen uptake and assimilation pathway in plants.

Conclusion
The long-term application of methylenediurea and related controlled-release nitrogen

fertilizers presents a promising strategy for sustainable agriculture. While comprehensive,

multi-decade comparative studies on crop yield are still emerging, the available evidence

strongly suggests that these fertilizers can maintain or enhance crop productivity compared to

conventional urea, often with a reduced rate of nitrogen application. Furthermore, the benefits

extend to soil health, with long-term use fostering a more stable and diverse microbial

community and ensuring a more consistent supply of nitrogen. This dual advantage of

improved agronomic performance and better environmental stewardship positions
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methylenediurea as a valuable tool for researchers and professionals in the ongoing effort to

secure global food production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. Differences of yield and nitrogen use efficiency under different applications of slow release
fertilizer in spring maize-SciEngine [sciengine.com]

3. mdpi.com [mdpi.com]

4. journals.ekb.eg [journals.ekb.eg]

To cite this document: BenchChem. [Long-Term Efficacy of Methylenediurea on Crop Yield: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089379#long-term-effects-of-methylenediurea-
application-on-crop-yield]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b089379?utm_src=pdf-body
https://www.benchchem.com/product/b089379?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2073-4395/15/1/11
https://www.sciengine.com/JIA/doi/10.1016/S2095-3119(20)63315-9
https://www.sciengine.com/JIA/doi/10.1016/S2095-3119(20)63315-9
https://www.mdpi.com/2077-0472/15/21/2191
https://journals.ekb.eg/article_446201_448cc405a90d659a597f279b7aafab1e.pdf
https://www.benchchem.com/product/b089379#long-term-effects-of-methylenediurea-application-on-crop-yield
https://www.benchchem.com/product/b089379#long-term-effects-of-methylenediurea-application-on-crop-yield
https://www.benchchem.com/product/b089379#long-term-effects-of-methylenediurea-application-on-crop-yield
https://www.benchchem.com/product/b089379#long-term-effects-of-methylenediurea-application-on-crop-yield
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089379?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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